Cas no 40000-80-4 (1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl-)

• Product Name: 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl-
• CAS No: 40000-80-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5458843
• PubChem ID: 59649659
• Update Time: 2025-05-25

1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl-

• Inchi： 1S/C9H10N2O/c1-6-5-7-3-2-4-10-8(7)11-9(6)12/h2-4,6H,5H2,1H3,(H,10,11,12)
• InChI Key： SHLRYTOPHUYTIS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)CC(C)C1=O

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl-

Compound CAS No. 40000-80-4: 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl-

The compound with CAS No. 40000-80-4, commonly referred to as 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the naphthyridine class of heterocyclic compounds, which are known for their diverse applications in drug design and material science.

Naphthyridines are bicyclic structures consisting of a benzene ring fused to a pyridine ring. The presence of the naphthyridinone moiety in this compound introduces unique electronic properties that make it highly versatile. The 3,4-dihydro-3-methyl substitution pattern further enhances its chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl as a precursor for developing bioactive compounds. Researchers have explored its role in the synthesis of antimicrobial agents, where its ability to inhibit bacterial growth has shown promising results. Additionally, this compound has been utilized in the development of anticancer drugs, particularly in targeting specific enzymes involved in tumor progression.

In the realm of material science, the compound has been investigated for its application in optoelectronic materials. Its conjugated π-system allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have demonstrated improved device performance when incorporating this compound into polymer blends.

The synthesis of 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl involves a multi-step process that typically begins with the preparation of naphthalene derivatives. The introduction of the methyl group at the 3-position and the subsequent hydrogenation steps are critical for achieving the desired stereochemistry and reactivity. Modern synthetic methodologies have focused on optimizing these steps to enhance yield and purity.

From an environmental perspective, understanding the toxicological profile and biodegradation pathways of this compound is essential for its safe handling and disposal. Recent research has provided insights into its environmental fate, suggesting that it undergoes rapid microbial degradation under aerobic conditions.

In conclusion, 1,8-Naphthyridin-2(1H)-one, 3,4-dihydro-3-methyl is a versatile compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and reactivity continue to drive innovative research across various disciplines.